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Technical Guide: Disperse Blue 91
For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Blue 91 is a synthetic dye classified under the anthraquinone chemical family.[1] As

a disperse dye, it is characterized by its low water solubility and its application in dyeing

synthetic fibers, most notably polyester.[1] Its molecular structure, centered on an

anthraquinone backbone, is responsible for its vibrant blue color and good fastness properties,

such as resistance to fading from light and washing.[1] This technical guide provides a

summary of the known chemical and physical properties of Disperse Blue 91, alongside a

generalized experimental workflow relevant to its chemical class.

Chemical and Physical Properties
Disperse Blue 91 is an organic compound with a confirmed molecular formula of C₂₀H₂₁NO₅

and a molecular weight of 355.38 g/mol . It is recognized by its CAS Registry Number 12222-

89-8. While it is established as an anthraquinone derivative, a definitive IUPAC name and a

precise, publicly available chemical structure are not consistently reported in scientific

literature.

Like other disperse dyes, Disperse Blue 91 is sparingly soluble in water but exhibits solubility

in organic solvents such as acetone and ethanol.[2] It is known to be an allergen and can
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cause contact dermatitis in sensitized individuals.[1]

Data Summary
Property Value Reference(s)

CAS Number 12222-89-8

Molecular Formula C₂₀H₂₁NO₅

Molecular Weight 355.38 g/mol

Chemical Class Anthraquinone Dye [1]

Note: Specific quantitative data for properties such as melting point, boiling point, and precise

solubility in various solvents for Disperse Blue 91 are not readily available in the surveyed

literature.

Experimental Protocols
Detailed experimental protocols for the specific synthesis and analysis of Disperse Blue 91 are

not widely published. However, general methodologies for the synthesis and analysis of

anthraquinone dyes are well-established and can be adapted.

General Synthesis of Anthraquinone Dyes
The synthesis of substituted anthraquinone dyes often involves nucleophilic substitution

reactions on a starting anthraquinone core that has been activated with leaving groups such as

halogens or sulfonic acid groups. A common approach is the reaction of a halogenated

anthraquinone with an appropriate amine.

Example Protocol Outline:

Reaction Setup: A mixture of a halogenated anthraquinone derivative (e.g., bromaminic acid)

and an excess of the desired amine is prepared in a suitable solvent, such as water or a

high-boiling point organic solvent.

Catalysis: A catalyst, often a copper salt like copper(II) sulfate, is added to facilitate the

reaction. An acid scavenger, such as sodium carbonate or potassium acetate, is also
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typically included to neutralize the hydrohalic acid byproduct.

Heating: The reaction mixture is heated to a temperature typically ranging from 80°C to

150°C for several hours until the reaction is complete, as monitored by thin-layer

chromatography (TLC).

Isolation: Upon completion, the reaction mixture is cooled, and the product is precipitated by

the addition of water or by adjusting the pH.

Purification: The crude dye is collected by filtration, washed with water and/or an organic

solvent to remove impurities, and then dried. Further purification can be achieved by

recrystallization from a suitable solvent.

General Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard technique for the analysis and quality control of disperse dyes. A general

reverse-phase HPLC method for an anthraquinone dye is outlined below.

Example Protocol Outline:

Sample Preparation: A stock solution of the dye is prepared by dissolving a known mass in a

suitable solvent, such as acetonitrile or a mixture of acetonitrile and water. This stock

solution is then diluted to an appropriate concentration for analysis.

Chromatographic Conditions:

Column: A C18 reverse-phase column is commonly used.

Mobile Phase: A gradient elution is often employed, starting with a higher proportion of a

polar solvent (e.g., water with a small amount of acid like formic or acetic acid for pH

control) and gradually increasing the proportion of a less polar organic solvent (e.g.,

acetonitrile or methanol).

Flow Rate: A typical flow rate is between 0.5 and 1.5 mL/min.
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Detection: A UV-Vis or photodiode array (PDA) detector is used, with the detection

wavelength set at the absorbance maximum (λmax) of the dye.

Analysis: The prepared sample is injected into the HPLC system, and the resulting

chromatogram is recorded. The retention time and peak area can be used for identification

and quantification, respectively, by comparison with a known standard.

Visualizations
The following diagram illustrates a generalized workflow for the synthesis of a substituted

anthraquinone disperse dye.
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Caption: Generalized synthesis workflow for an anthraquinone disperse dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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